2-(2,4-dimethoxyphenyl)-9-(4-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
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Description
2-(2,4-dimethoxyphenyl)-9-(4-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is a useful research compound. Its molecular formula is C22H21N5O5 and its molecular weight is 435.44. The purity is usually 95%.
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Scientific Research Applications
Electrochromic Properties
A study by Chang and Liou (2008) explored aromatic polyamides with pendant 4,4′-dimethoxy-substituted triphenylamine (TPA) units. These polymers, including those derived from similar dicarboxylic acid monomers, demonstrated excellent electrochromic properties, showcasing a potential application in electrochromic devices.
Anti-Inflammatory and Analgesic Properties
A research by Abu‐Hashem, Al-Hussain, and Zaki (2020) described the synthesis of novel compounds including those with methoxy or dimethoxy substitutions. These compounds exhibited significant anti-inflammatory and analgesic activities, suggesting a potential application in the development of new pharmaceuticals.
Hydrogen Bonding Studies
Research by Martínez-Martínez et al. (1998) focused on the synthesis and structural investigation of oxamide derivatives, including compounds with methoxyphenyl substitutions. This study provides valuable insights into the intramolecular hydrogen bonding in these compounds, relevant to understanding their chemical behavior.
Antimicrobial Evaluation
Talupur, Satheesh, and Chandrasekhar (2021) Talupur et al. (2021) synthesized compounds including dimethoxyphenyl variants and evaluated their antimicrobial properties. This research suggests potential applications in the development of new antimicrobial agents.
Tautomeric Studies
A study by Beagley et al. (1995) on tautomeric dihydropurine derivatives, including compounds with dimethyl and phenyl substitutions, provides insights into their tautomeric behavior, which is crucial for understanding their chemical and pharmaceutical properties.
Properties
IUPAC Name |
2-(2,4-dimethoxyphenyl)-9-(4-ethoxyphenyl)-8-oxo-7H-purine-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21N5O5/c1-4-32-13-7-5-12(6-8-13)27-21-18(25-22(27)29)17(19(23)28)24-20(26-21)15-10-9-14(30-2)11-16(15)31-3/h5-11H,4H2,1-3H3,(H2,23,28)(H,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVRWQHAVTQMCLH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2C3=NC(=NC(=C3NC2=O)C(=O)N)C4=C(C=C(C=C4)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21N5O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.